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Thermal Properties and Decomposition Profile

The table below summarizes the key thermal parameters for rosiglitazone maleate:

Parameter Value / Description

Melting Point 122.42 °C (DTA method) [1]

Thermal Stability Range Stable up to ~150 °C [1]

Decomposition Stages Four distinct stages [1]

Activation Energy (E*) for 1st
Decomposition Stage

102.29 kJ/mol (Coats-Redfern method); 111.72 kJ/mol

(Horowitz-Metzger method) [1]

The thermal decomposition of rosiglitazone maleate occurs in four stages [1]:

Stage 1 (150.61 °C - 231.43 °C): Mass loss of 24.50%, corresponding to the loss of a maleic acid

molecule (C₄H₄O₄).
Stage 2 (231.43 °C - 317 °C): Mass loss of 24.50%, attributed to the loss of a C₃H₂NO₂S fragment.

Stage 3 (317 °C - 481 °C): Mass loss of 22.39%, due to the loss of a C₇H₆O fragment.
Stage 4 (481 °C - 644.58 °C): Final mass loss of 28.51%, ascribed to the loss of a C₈H₁₁N₂ fragment.
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This pathway illustrates the sequence of thermal decomposition for rosiglitazone maleate:

Rosiglitazone Maleate
(Stable to ~150°C)

Stage 1
150.6 - 231.4°C

Loss of C4H4O4 (Maleate)

Stage 2
231.4 - 317°C

Loss of C3H2NO2S

Stage 3
317 - 481°C

Loss of C7H6O

Stage 4
481 - 644.6°C

Loss of C8H11N2

Carbonaceous Residue

Click to download full resolution via product page

Thermal decomposition pathway of rosiglitazone maleate.

Experimental Protocols for Thermal Analysis
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The standard methodology for determining the above parameters uses simultaneous Thermogravimetric

Analysis (TGA), Derivative Thermogravimetry (DTG), and Differential Thermal Analysis (DTA) [1].

Instrumentation: A simultaneous DTA-TGA thermal analyzer (e.g., Shimadzu DTG-60H) is used.
Sample Preparation: A small sample mass of 4-7 mg is placed in a platinum pan to minimize mass

and heat transfer effects.
Atmosphere and Flow Rate: Experiments are conducted in a dynamic nitrogen atmosphere with a

flow rate of 30 mL/min to provide an inert environment and remove decomposition vapors.
Temperature Program: The sample is heated from ambient temperature to 900°C at a constant

heating rate of 10°C per minute.

Data Analysis Methods

The activation energy (E*) for the first decomposition stage can be calculated using two non-isothermal

methods [1]:

Coats-Redfern Method: This method uses the equation: ln[g(α)/T²] = ln(AR/βE) -

E/RT, where α is the fraction decomposed, T is temperature, A is the pre-exponential factor, R is the

gas constant, and β is the heating rate. A plot of ln[g(α)/T²] versus 1/T gives a straight line with

a slope from which E* is calculated.

Horowitz-Metzger Method: This method uses the equation: log[log(Wf/(Wf - W))] =

(E*θ)/(2.303RTs²), where Wf is the mass loss at the completion of the reaction, W is the mass

loss up to temperature T, Ts is the DTG peak temperature, and θ = T - Ts. A plot of

log[log(Wf/(Wf - W))] against θ gives a straight line, and E* is calculated from the slope.

Formulation Stability Considerations

While the pure drug substance decomposes upon melting, its stability in formulated products is managed

through specialized approaches [2] [3]:

Enteric-Coated Tablets: These are designed to prevent release in the acidic gastric environment,
protecting the drug for over 2 hours in simulated gastric fluid, with more than 80% releasing within 30

minutes in simulated intestinal fluid [2].
Sustained-Release Matrices: Formulations using polymers like HPMC K15M and Carbopol 934P
can effectively control the release profile of rosiglitazone maleate over an extended period [3].
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Key Takeaways

The melting point of rosiglitazone maleate is 122.42°C, and it undergoes a complex, four-stage
decomposition process upon further heating [1].

The standard technique for its thermal characterization is simultaneous TGA/DTG/DTA under a
controlled nitrogen atmosphere [1].

Its thermal stability can be quantified using kinetic models like Coats-Redfern and Horowitz-Metzger
to determine activation energy [1].

In formulation, its stability is ensured through enteric coating or sustained-release matrix systems
to achieve the desired release profile [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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